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CAS No.: 92353-97-4

Cat. No.: B1238619

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxadin, a Bulgarian chemotherapeutic agent identified as 5-[(E)-[5-(4-bromophenyl)-6-

hydroxy-3,6-dihydro-1,3,4-oxadiazin-2-ylidene]methyl]-1H-pyrimidine-2,4-dione (CAS 92353-

97-4), has shown notable antiviral activity, particularly against the Herpes Simplex Virus (HSV).

[1] A comprehensive understanding of its molecular structure is paramount for further drug

development, quality control, and mechanistic studies. Spectroscopic analysis provides the

definitive structural elucidation of such novel compounds. This guide outlines the expected

spectroscopic characteristics of Oxadin and provides detailed experimental protocols for its

characterization using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. While

specific experimental data for Oxadin is not publicly available, this document serves as a

robust framework for researchers undertaking its analysis, based on the known characteristics

of its constituent chemical moieties.
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Oxadin is a heterocyclic compound featuring a 1,3,4-oxadiazine ring linked to a uracil moiety

and a bromophenyl group.[1] The unique arrangement of these functional groups is expected to

give rise to a distinct spectroscopic fingerprint. This guide will detail the anticipated signals and

structural correlations for each major spectroscopic technique.

Predicted Spectroscopic Data for Oxadin
The following tables summarize the predicted quantitative data for the spectroscopic

characterization of Oxadin based on its known structure and typical values for similar

functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H-NMR Spectral Data for Oxadin

Chemical Shift (δ,
ppm)

Multiplicity Number of Protons Assignment

~11.0 - 11.5 Singlet 1H N-H (Uracil, N1)

~10.0 - 10.5 Singlet 1H N-H (Uracil, N3)

~7.5 - 7.7 Doublet 2H
Aromatic C-H (ortho to

Br)

~7.3 - 7.5 Doublet 2H
Aromatic C-H (meta to

Br)

~7.0 - 7.2 Singlet 1H C-H (Uracil, C6)

~6.0 - 6.5 Singlet 1H =C-H (exocyclic)

~5.5 - 6.0 Doublet 1H
O-CH-N (Oxadiazine

ring)

~4.0 - 4.5 Singlet 1H
O-H (on Oxadiazine

ring)

~3.0 - 3.5 Singlet 1H N-H (Oxadiazine ring)

Table 2: Predicted ¹³C-NMR Spectral Data for Oxadin
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Chemical Shift (δ, ppm) Assignment

~165 C=O (Uracil, C4)

~155 C=O (Uracil, C2)

~150 C=N (Oxadiazine ring)

~145 C=C (exocyclic)

~140 C-H (Uracil, C6)

~132 Aromatic C-H (meta to Br)

~128 Aromatic C-H (ortho to Br)

~125 Aromatic C-Br

~120 Aromatic C (ipso to Oxadiazine)

~105 C-C= (Uracil, C5)

~80 O-CH-N (Oxadiazine ring)

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for Oxadin
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Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3400 - 3500 Medium O-H Stretch (hydroxyl group)

3200 - 3300 Medium
N-H Stretch (uracil and

oxadiazine rings)

3000 - 3100 Weak
Aromatic and Olefinic C-H

Stretch

~1710 Strong C=O Stretch (Uracil, C4)

~1680 Strong C=O Stretch (Uracil, C2)

~1650 Strong C=N Stretch (Oxadiazine ring)

~1600 Medium
C=C Stretch (Aromatic and

Uracil rings)

1200 - 1300 Strong
C-O Stretch (Oxadiazine ring

ether)

1000 - 1100 Medium C-N Stretch

800 - 850 Strong
C-H Bend (para-substituted

aromatic ring)

500 - 600 Medium C-Br Stretch

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for Oxadin
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m/z Value (Expected) Ion Species Notes

~378/380 [M+H]⁺

Molecular ion peak. The

presence of two peaks with

~1:1 intensity ratio is

characteristic of Bromine

isotopes (⁷⁹Br and ⁸¹Br).

~377/379 [M]⁺˙
Molecular radical cation in EI-

MS.

Varies [M+Na]⁺, [M+K]⁺ Common adducts in ESI-MS.

Fragments
C₇H₄BrN, C₄H₄N₂O₂,

C₃H₃N₂O₂

Expected fragmentation

patterns would involve

cleavage of the oxadiazine ring

and loss of the uracil and

bromophenyl moieties.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Table 5: Predicted UV-Vis Absorption Maxima for Oxadin

λmax (nm) (Predicted) Solvent Chromophore

~260 - 280 Methanol/Ethanol

π → π* transitions in the

conjugated system involving

the uracil and aromatic rings.

~300 - 320 Methanol/Ethanol

n → π* transitions associated

with the carbonyl and imine

groups.

Experimental Protocols
The following are detailed, generalized methodologies for the spectroscopic characterization of

Oxadin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe.

Sample Preparation: Dissolve 5-10 mg of the purified Oxadin compound in approximately

0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD). The choice of solvent will

depend on the solubility of the compound. DMSO-d₆ is often a good choice for polar,

hydrogen-bonding compounds.

Data Acquisition:

¹H-NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-

to-noise ratio. Typical parameters include a spectral width of 16 ppm, a relaxation delay of

1-2 seconds, and an acquisition time of 2-4 seconds.

¹³C-NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger

number of scans will be required compared to ¹H-NMR. Typical parameters include a

spectral width of 240 ppm and a relaxation delay of 2-5 seconds.

2D NMR (COSY, HSQC, HMBC): These experiments should be performed to confirm

proton-proton and proton-carbon correlations, aiding in the unambiguous assignment of all

signals.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, typically equipped with

an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation: Place a small amount of the solid, dry Oxadin sample directly onto the

ATR crystal. Ensure good contact between the sample and the crystal by applying pressure

with the built-in clamp.

Data Acquisition: Record the spectrum over a range of 4000 to 400 cm⁻¹. A typical spectrum

is an average of 16 to 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the

clean, empty ATR crystal should be recorded prior to the sample measurement.

Mass Spectrometry (MS)
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Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, coupled to an appropriate ionization source (e.g., Electrospray

Ionization - ESI, or Atmospheric Pressure Chemical Ionization - APCI).

Sample Preparation: Prepare a dilute solution of the Oxadin sample (approximately 1

µg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water, often with

the addition of a small amount of formic acid or ammonium acetate to promote ionization.

Data Acquisition:

Full Scan MS: Acquire data over a mass range that includes the expected molecular

weight of Oxadin (e.g., m/z 100-1000).

Tandem MS (MS/MS): Select the precursor ion corresponding to [M+H]⁺ and subject it to

collision-induced dissociation (CID) to obtain fragmentation data for structural elucidation.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation: Prepare a dilute solution of Oxadin in a UV-transparent solvent (e.g.,

methanol, ethanol, or acetonitrile). The concentration should be adjusted to yield an

absorbance in the range of 0.1 to 1.0 AU. Prepare a blank solution containing only the

solvent.

Data Acquisition: Record the absorbance spectrum over a wavelength range of 200 to 800

nm. Use the solvent blank to zero the instrument before measuring the sample. The

wavelength(s) of maximum absorbance (λmax) should be recorded.

Visualizations
Experimental Workflow
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Compound Synthesis & Purification

Spectroscopic Characterization

Data Analysis & Elucidation

Synthesis of Oxadin

Purification (e.g., Crystallization, Chromatography)

NMR Spectroscopy
(¹H, ¹³C, 2D)IR Spectroscopy Mass Spectrometry
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Integrate Spectroscopic Data

Confirm Structure of Oxadin
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Key Fragments for Analysis

Oxadin Core Structure

p-Bromophenyl Group
(Aromatic Signals, C-Br)contributes to

1,3,4-Oxadiazine Ring
(C=N, C-O, Heteroatomic Signals)

contributes to

Uracil Moiety
(Amide C=O, N-H, Olefinic C-H)

contributes to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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